Cas no 33388-14-6 (Acetic acid,2,2'-sulfinylbis-)

• Product Name: Acetic acid,2,2'-sulfinylbis-
• CAS No: 33388-14-6
• MF: C₄H₆O₅S
• MW: 166.152440547943
• MDL: MFCD03042673
• CID: 308979
• PubChem ID: 161772
• Update Time: 2025-04-24

Acetic acid,2,2'-sulfinylbis- Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2,2'-sulfinylbis-
• Carboxymethanesulfinyl-acetic acid
• 2,2'-sulfinyldiacetic acid
• Bis-carboxymethyl-sulfoxid
• RARECHEM AL BO 1866
• sulfinyl-bis-acetic acid
• thioglycolic acid sulfoxide
• thionyldiacetic acid
• DTXSID20955003
• SCHEMBL1286839
• 33388-14-6
• AKOS000301034
• TGASO
• Thiodiacetic acid sulfoxide
• CS-W000008
• J-019171
• BB 0262827
• Thiodiacetic acid sulfoxide (soda)
• Q27116367
• A918413
• MFCD03042673
• AS-30265
• 2-(carboxymethylsulfinyl)acetic acid
• Acetic acid, 2,2'-sulfinylbis-
• CHEBI:35013

• MDL： MFCD03042673
• Inchi： 1S/C4H6O5S/c5-3(6)1-10(9)2-4(7)8/h1-2H2,(H,5,6)(H,7,8)
• InChI Key： AUKDKWLCVXCCBN-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)(CC(=O)O)=O

Computed Properties

• Exact Mass: 165.99400
• Monoisotopic Mass: 165.99359446g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.88000
• LogP: -0.23000

Acetic acid,2,2'-sulfinylbis- Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Acetic acid,2,2'-sulfinylbis-

Acetic Acid, 2,2'-Sulfinylbis: A Comprehensive Overview

The compound with CAS No. 33388-14-6, commonly referred to as Acetic acid, 2,2'-sulfinylbis, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which includes a sulfinyl group bridging two acetic acid moieties. The sulfinyl group (-SO-) plays a crucial role in determining the chemical properties and reactivity of this compound. Recent studies have highlighted its potential applications in various fields, including materials science and biochemistry.

Acetic acid, 2,2'-sulfinylbis is synthesized through a series of well-established chemical reactions. The process typically involves the reaction of sulfur dioxide with two equivalents of acetic acid under specific conditions. This reaction forms the sulfinyl bridge between the two acetic acid molecules. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for industrial and research applications.

The structural uniqueness of Acetic acid, 2,2'-sulfinylbis contributes to its diverse chemical properties. The molecule exhibits moderate acidity due to the presence of two carboxylic acid groups. Additionally, the sulfinyl group imparts a degree of electron-withdrawing character to the molecule, enhancing its reactivity in certain chemical transformations. Recent research has focused on leveraging these properties for innovative applications.

One of the most promising areas of application for Acetic acid, 2,2'-sulfinylbis is in the field of polymer science. The molecule has been used as a building block for synthesizing novel polymers with tailored properties. For instance, it has been employed in the development of biodegradable polymers for use in packaging and biomedical applications. These polymers exhibit excellent mechanical properties and biocompatibility, making them ideal for advanced materials.

In addition to polymer science, Acetic acid, 2,2'-sulfinylbis has shown potential in biological applications. Recent studies have explored its role as a precursor for bioactive molecules. For example, it has been used in the synthesis of sulfonamides and other bioactive compounds with potential therapeutic applications. These findings underscore the importance of this compound in drug discovery and development.

The environmental impact of Acetic acid, 2,2'-sulfinylbis has also been a topic of interest in recent research. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial use. Results indicate that the compound is biodegradable under aerobic conditions and exhibits low toxicity to aquatic organisms when properly managed.

In conclusion, Acetic acid, 2,2'-sulfinylbis (CAS No. 33388-14-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and chemical properties make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.